Cas no 1805384-80-8 (4-Chloro-3-(difluoromethyl)-5-fluoropyridine-2-acetonitrile)

• Product Name: 4-Chloro-3-(difluoromethyl)-5-fluoropyridine-2-acetonitrile
• CAS No: 1805384-80-8
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• CID: 4865796
• Update Time: 2025-10-29

4-Chloro-3-(difluoromethyl)-5-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-5-fluoropyridine-2-acetonitrile

• Inchi： 1S/C8H4ClF3N2/c9-7-4(10)3-14-5(1-2-13)6(7)8(11)12/h3,8H,1H2
• InChI Key： FOTHYNNTPGZLAN-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(CC#N)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-3-(difluoromethyl)-5-fluoropyridine-2-acetonitrile

Comprehensive Overview of 4-Chloro-3-(difluoromethyl)-5-fluoropyridine-2-acetonitrile (CAS No. 1805384-80-8)

4-Chloro-3-(difluoromethyl)-5-fluoropyridine-2-acetonitrile (CAS No. 1805384-80-8) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention for its potential in designing novel bioactive molecules. Its molecular structure, featuring a chloro group and a cyano side chain, offers versatile reactivity for further chemical modifications.

In recent years, the demand for fluorinated building blocks like 4-Chloro-3-(difluoromethyl)-5-fluoropyridine-2-acetonitrile has surged due to their role in optimizing drug potency and metabolic stability. Researchers frequently search for "fluoropyridine synthesis" or "difluoromethyl pyridine applications," reflecting the compound's relevance in modern medicinal chemistry. Its CAS No. 1805384-80-8 is often queried in databases for precise identification, underscoring its importance in high-value R&D projects.

The compound's acetonitrile moiety enables its use in cross-coupling reactions, a topic trending in "click chemistry" and "heterocyclic compound design" discussions. Analytical techniques such as NMR and HPLC are critical for verifying its purity, a common concern among users searching for "fluoropyridine analysis methods." Environmental and safety profiles of such halogenated compounds are also frequently explored, aligning with the industry's focus on sustainable chemistry.

Beyond pharmaceuticals, 4-Chloro-3-(difluoromethyl)-5-fluoropyridine-2-acetonitrile is investigated for agrochemical applications, particularly in developing crop protection agents. Searches for "fluorinated pesticides" or "pyridine-based herbicides" highlight this niche. The compound's lipophilicity and electron-withdrawing properties make it a candidate for enhancing pesticide efficacy, a hot topic in precision agriculture.

In summary, CAS No. 1805384-80-8 represents a cutting-edge chemical intermediate with multidisciplinary utility. Its integration into "drug discovery pipelines" and "green chemistry initiatives" positions it as a focal point for innovation. As synthetic methodologies evolve, this compound is poised to address emerging challenges in life sciences and material engineering.